Cas no 1909305-10-7 (1-methyl-1H-indole-2-sulfonyl fluoride)

• Product Name: 1-methyl-1H-indole-2-sulfonyl fluoride
• CAS No: 1909305-10-7
• MF: C₉H₈FNO₂S
• MW: 213.228724479675
• MDL: MFCD29906828
• CID: 4628351
• PubChem ID: 122163245
• Update Time: 2025-06-08

1-methyl-1H-indole-2-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 1-methyl-1H-indole-2-sulfonyl fluoride

• MDL： MFCD29906828
• Inchi： 1S/C9H8FNO2S/c1-11-8-5-3-2-4-7(8)6-9(11)14(10,12)13/h2-6H,1H3
• InChI Key： RFDLWOGUNMOJHX-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(C=CC=C2)C=C1S(F)(=O)=O

Computed Properties

• Exact Mass: 213.02597783g/mol
• Monoisotopic Mass: 213.02597783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 47.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 1-methyl-1H-indole-2-sulfonyl fluoride

Professional Introduction to 1-methyl-1H-indole-2-sulfonyl fluoride (CAS No. 1909305-10-7)

1-methyl-1H-indole-2-sulfonyl fluoride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and versatile applications. This compound, identified by the CAS number 1909305-10-7, is a fluorinated sulfonyl derivative of indole, featuring a methyl substituent at the 1-position and a sulfonyl fluoride group at the 2-position. The presence of these functional groups makes it a valuable intermediate in synthetic chemistry, particularly in the development of bioactive molecules.

The sulfonyl fluoride moiety is particularly noteworthy as it serves as a versatile handle for further chemical modifications. This group can be hydrolyzed to form sulfonic acids, which are crucial in medicinal chemistry for enhancing binding affinity and metabolic stability. Additionally, the fluorine atom introduces lipophilicity and electronic effects that can modulate the biological activity of parent molecules. These features have positioned 1-methyl-1H-indole-2-sulfonyl fluoride as a key building block in the synthesis of novel pharmacophores.

In recent years, there has been growing interest in indole derivatives due to their broad spectrum of biological activities. Indole scaffolds are prevalent in natural products and have demonstrated efficacy in various therapeutic areas, including oncology, neurology, and anti-inflammatory applications. The introduction of electron-withdrawing groups such as the sulfonyl moiety enhances the reactivity and selectivity of indole-based compounds, making them more suitable for drug development.

One of the most compelling applications of 1-methyl-1H-indole-2-sulfonyl fluoride is in the synthesis of enzyme inhibitors. The compound’s structure allows for precise tuning of its interactions with biological targets by modifying its substituents. For instance, researchers have utilized this intermediate to develop inhibitors targeting proteases and kinases, which are critical enzymes in many disease pathways. The fluorinated sulfonyl group provides a strong binding interaction with the active site residues, improving both potency and selectivity.

Recent studies have highlighted the utility of 1-methyl-1H-indole-2-sulfonyl fluoride in fragment-based drug discovery (FBDD). Fragment-based approaches rely on identifying small molecule fragments that bind to target proteins with high affinity. The compound’s ability to serve as a scaffold for generating diverse libraries has made it an attractive choice for medicinal chemists seeking to explore new chemical spaces. By leveraging its structural flexibility, researchers have been able to identify novel lead compounds with promising pharmacological profiles.

The role of sulfonyl fluorides in medicinal chemistry extends beyond their use as intermediates; they also play a crucial role in modulating pharmacokinetic properties. Sulfonyl fluorides are known to enhance metabolic stability by resisting hydrolysis under physiological conditions. This property is particularly valuable in drug development, where long half-lives can improve patient compliance and reduce dosing frequency. Furthermore, the fluorine atom’s ability to engage in hydrogen bonding and π-stacking interactions further enhances binding affinity.

In conclusion, 1-methyl-1H-indole-2-sulfonyl fluoride (CAS No. 1909305-10-7) represents a significant advancement in synthetic organic chemistry and pharmaceutical research. Its unique structural features make it an indispensable tool for medicinal chemists seeking to develop novel bioactive molecules. The growing body of research underscores its importance as an intermediate for synthesizing enzyme inhibitors, fragment-based libraries, and other therapeutic agents. As our understanding of biological targets continues to evolve, compounds like 1-methyl-1H-indole-2-sulfonyl fluoride will undoubtedly remain at the forefront of drug discovery efforts.